2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide
• InChI: InChI=1S/C19H19NO2S/c1-13-10-15(3)19(11-14(13)2)23(21,22)20-18-9-8-16-6-4-5-7-17(16)12-18/h4-12,20H,1-3H3
• InChI Key: QDIYUXHQGXBFTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=CC=CC=C3C=C2)C
• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol

Description

2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide, also known as TBN, is a sulfonamide compound that has been studied extensively for its potential use in scientific research. TBN is a highly stable compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields. In

Mechanism of Action

The mechanism of action of 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide is not well understood, but it is believed to involve the binding of the compound to specific sites on proteins. 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide has been shown to bind to a variety of proteins, including bovine serum albumin, and has been used to study the binding kinetics of a number of different ligands.
Biochemical and Physiological Effects:
2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes. 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide has also been shown to have anti-inflammatory properties and may be useful in the treatment of a variety of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide is its stability, which makes it a valuable tool for long-term experiments. 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide is also highly soluble in a variety of solvents, making it easy to work with in the laboratory. However, 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide is relatively expensive and may not be suitable for all research applications.

Future Directions

There are a number of potential future directions for research involving 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide. One area of interest is the development of new fluorescent probes based on 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide that can be used to study protein-ligand interactions in vivo. Another potential direction for research is the use of 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide as a tool for studying the structure and function of membrane proteins. Finally, 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide may have potential applications in the development of new drugs for the treatment of inflammatory diseases.

Synthesis Methods

2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide can be synthesized through a multi-step process involving the reaction of naphthalene with a variety of reagents. One common method involves the reaction of naphthalene with chlorosulfonic acid, followed by the addition of dimethylamine and 2,4,5-trimethylbenzenesulfonyl chloride. The resulting compound is then purified through a series of recrystallization steps to yield 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide.

Scientific Research Applications

2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide has been shown to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide as a fluorescent probe for the detection of protein-ligand interactions. 2,4,5-trimethyl-N-naphthalen-2-ylbenzenesulfonamide has been shown to bind to a variety of proteins and can be used to monitor changes in protein conformation and activity in real-time.